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Compound of Interest

Compound Name: 4-(Diethoxymethyl)benzaldehyde

Cat. No.: B1630343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
(Diethoxymethyl)benzaldehyde, a versatile chemical intermediate. It includes a detailed

summary of its synonyms and trade names, key quantitative data, and an experimental

protocol for a common synthetic transformation.

Chemical Identity and Nomenclature
4-(Diethoxymethyl)benzaldehyde is an aromatic aldehyde containing a diethyl acetal

protective group. This structure makes it a valuable building block in multi-step organic

synthesis, allowing for selective reactions at other positions of the molecule before deprotection

of the aldehyde functionality.[1] Its various identifiers are crucial for accurate sourcing and

regulatory compliance.

Synonyms and Trade Names
The compound is known by a variety of names across different suppliers and databases. These

are summarized in the table below for easy reference.
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Type Name

IUPAC Name 4-(Diethoxymethyl)benzaldehyde

Synonyms Terephthalaldehyde mono(diethyl acetal)

Terephthalaldehyde diethyl acetal

Benzaldehyde, 4-(diethoxymethyl)-

4-Formylbenzaldehyde diethyl acetal

Terephthaldialdehyde monodiethyl acetal

Trade Names Aldrich-274860

TCI T1401

CAS Number 81172-89-6

MDL Number MFCD00010217

Beilstein Registry 4293872

Molecular and Structural Information
A clear understanding of the molecular and structural properties of 4-
(Diethoxymethyl)benzaldehyde is essential for its application in chemical synthesis.

Property Value

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Canonical SMILES CCOC(C1=CC=C(C=C1)C=O)OCC

InChI
InChI=1S/C12H16O3/c1-3-14-12(15-4-2)11-7-5-

10(9-13)6-8-11/h5-9,12H,3-4H2,1-2H3

Physicochemical Properties
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The physical and chemical properties of 4-(Diethoxymethyl)benzaldehyde are critical for

designing reaction conditions, purification procedures, and for ensuring safe handling and

storage.

Property Value

Appearance Clear, colorless to light yellow liquid

Purity Typically ≥97%

Density 1.047 g/mL at 25 °C (lit.)

Boiling Point 89-93 °C at 7 mmHg

Refractive Index n20/D 1.506 (lit.)

Solubility
Soluble in alcohol, chlorinated solvents, and

toluene. Decomposes in water.

Storage
Keep in a dark place, sealed in dry, room

temperature.

Synthesis and Reactions
4-(Diethoxymethyl)benzaldehyde is a key intermediate in the synthesis of various organic

molecules, including pharmaceuticals and agrochemicals.[1][2] A common reaction is the

reduction of the aldehyde group to an alcohol, yielding 4-(diethoxymethyl)benzyl alcohol.[3][4]

Synthesis of 4-(Diethoxymethyl)benzyl Alcohol

4-(Diethoxymethyl)benzaldehyde

4-(Diethoxymethyl)benzyl Alcohol

Reduction

Sodium borohydride (NaBH4)
Methanol
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Caption: Reaction scheme for the synthesis of 4-(diethoxymethyl)benzyl alcohol.

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 4-(diethoxymethyl)benzyl

alcohol from 4-(diethoxymethyl)benzaldehyde.[3]

Synthesis of 4-(Diethoxymethyl)benzyl Alcohol
Materials:

4-(Diethoxymethyl)benzaldehyde (terephthalaldehyde mono(diethyl acetal)) (1.9 mL, 9.6

mmol)

Methanol (35 mL)

Sodium borohydride (1.1 g, 28.8 mmol)

Water (50 mL)

Ethyl acetate (100 mL)

Brine

Sodium sulfate

Procedure:

To a solution of 4-(diethoxymethyl)benzaldehyde (1.9 mL, 9.6 mmol) in methanol (35 mL),

sodium borohydride (1.1 g, 28.8 mmol) was added while cooling the reaction vessel.[3]

After stirring for 5 minutes at room temperature, the reaction was quenched with water (50

mL).[3]

The mixture was extracted with ethyl acetate (2 x 50 mL).[3]
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The combined organic extracts were washed with water and brine, dried over sodium sulfate,

and concentrated in vacuo.[3]

The final product, 4-(diethoxymethyl)benzyl alcohol, was obtained as a colorless oil (1.81 g,

90% yield).[3]

Logical Workflow for Compound Identification
The following diagram illustrates a logical workflow for the identification and characterization of

4-(Diethoxymethyl)benzaldehyde.

Identification Workflow for 4-(Diethoxymethyl)benzaldehyde
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Caption: A logical workflow for the identification and confirmation of 4-
(Diethoxymethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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